D-Erythrono-1,4-lactone D-Erythrono-1,4-lactone Erythrono-1, 4-lactone, also known as erythronate g-lactone, belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. Erythrono-1, 4-lactone is very soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, erythrono-1, 4-lactone is primarily located in the cytoplasm.
Erythrono-1,4-lactone is a butan-4-olide that is dihydrofuran-2-one substituted at C-3 and C-4 by hydroxy groups (the 3R,4R-diastereomer). It is a butan-4-olide and a diol.
Brand Name: Vulcanchem
CAS No.: 15667-21-7
VCID: VC0118229
InChI: InChI=1S/C4H6O4/c5-2-1-8-4(7)3(2)6/h2-3,5-6H,1H2/t2-,3-/m1/s1
SMILES: C1C(C(C(=O)O1)O)O
Molecular Formula: C4H6O4
Molecular Weight: 118.09 g/mol

D-Erythrono-1,4-lactone

CAS No.: 15667-21-7

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VCID: VC0118229

Molecular Formula: C4H6O4

Molecular Weight: 118.09 g/mol

D-Erythrono-1,4-lactone - 15667-21-7

CAS No. 15667-21-7
Product Name D-Erythrono-1,4-lactone
Molecular Formula C4H6O4
Molecular Weight 118.09 g/mol
IUPAC Name (3R,4R)-3,4-dihydroxyoxolan-2-one
Standard InChI InChI=1S/C4H6O4/c5-2-1-8-4(7)3(2)6/h2-3,5-6H,1H2/t2-,3-/m1/s1
Standard InChIKey SGMJBNSHAZVGMC-PWNYCUMCSA-N
Isomeric SMILES C1[C@H]([C@H](C(=O)O1)O)O
SMILES C1C(C(C(=O)O1)O)O
Canonical SMILES C1C(C(C(=O)O1)O)O
Physical Description Solid
Description Erythrono-1, 4-lactone, also known as erythronate g-lactone, belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. Erythrono-1, 4-lactone is very soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, erythrono-1, 4-lactone is primarily located in the cytoplasm.
Erythrono-1,4-lactone is a butan-4-olide that is dihydrofuran-2-one substituted at C-3 and C-4 by hydroxy groups (the 3R,4R-diastereomer). It is a butan-4-olide and a diol.
Synonyms D-erythronic acid gamma-lactone; Dihydro-3,4-dihydroxy-2(3H)-furanone; D-Erythronic γ-lactone; D-Erythrono-γ-lactone; D-Erythronolactone; γ-Lactone of D-erythronic Acid;
PubChem Compound 5325915
Last Modified Nov 11 2021
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